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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-5-methylaniline

Cat. No.: B1287016

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling
procedures for 2-Bromo-4-fluoro-5-methylaniline (CAS No. 1065076-39-2), a halogenated
aniline derivative commonly used as a building block in organic synthesis, particularly within the
pharmaceutical and materials science sectors. Due to its chemical nature, strict adherence to
safety guidelines is paramount to ensure the well-being of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

2-Bromo-4-fluoro-5-methylaniline is classified as a hazardous substance. The primary routes
of exposure are inhalation, ingestion, and skin or eye contact. Based on available safety data
for this compound and its isomers, the following GHS classifications apply.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Signal Word: Warning[1]
Hazard Pictograms:
aalt text

Physicochemical and Safety Data

Quantitative data for 2-Bromo-4-fluoro-5-methylaniline and its common isomers are
summarized below. Researchers should always refer to the specific safety data sheet (SDS)
provided by the supplier for the exact batch in use.

Property Value Source
Molecular Formula Cs7H7BrFN PubChem][2]
Molecular Weight 204.04 g/mol PubChem|[2]
Appearance Solid Sigma-Aldrich[3]

] ] 39-41°C (for 2-Bromo-5-fluoro- ]
Melting Point o ChemicalBook[4]
4-methylaniline isomer)

245.3°C at 760 mmHg

Boiling Point ) ECHEMI[1]
(Predicted)

Density 1.6 £ 0.1 g/cm? (Predicted) ECHEMI[1]

XLogP3 2.4 PubChem|[2]

Personal Protective Equipment (PPE) and
Engineering Controls

Proper protection is critical when handling this compound. The following engineering controls
and PPE are mandatory.

» Engineering Controls: All work involving 2-Bromo-4-fluoro-5-methylaniline must be
conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[1]
Ensure that an eyewash station and safety shower are readily accessible.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/produce/pr25030447433-2-bromo-5-fluoro-4-methylaniline.html
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-fluoro-5-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-fluoro-5-methylaniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds023542
https://www.chemicalbook.com/ProductChemicalPropertiesCB9413962_EN.htm
https://www.echemi.com/produce/pr25030447433-2-bromo-5-fluoro-4-methylaniline.html
https://www.echemi.com/produce/pr25030447433-2-bromo-5-fluoro-4-methylaniline.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-fluoro-5-methylaniline
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.echemi.com/produce/pr25030447433-2-bromo-5-fluoro-4-methylaniline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]

» Skin Protection: Wear a flame-retardant laboratory coat and chemical-resistant gloves (e.qg.,
nitrile). Change gloves immediately if contamination occurs.

o Respiratory Protection: If there is a risk of exceeding exposure limits or for spill cleanup, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
should be used.

Experimental Protocols: General Handling and Use

The following is a generalized protocol for the safe handling and use of 2-Bromo-4-fluoro-5-
methylaniline in a synthetic procedure. This should be adapted based on the specific reaction
conditions and scale.

4.1. Preparation and Weighing

* Risk Assessment: Before starting, perform a full risk assessment for the entire experimental
procedure, considering all reactants, solvents, and potential byproducts.

e Fume Hood Preparation: Ensure the fume hood is clean, uncluttered, and functioning
correctly.

e Donning PPE: Put on all required PPE as specified in Section 3.

e Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully
transfer the required amount of 2-Bromo-4-fluoro-5-methylaniline to the container using a
clean spatula. Avoid creating dust. Close the stock bottle and the weighing container
immediately.

4.2. Reaction Setup

» Inert Atmosphere: If the reaction is air or moisture-sensitive, assemble the glassware and
purge with an inert gas (e.g., nitrogen or argon).

¢ Addition: Add the weighed 2-Bromo-4-fluoro-5-methylaniline to the reaction vessel. If
dissolving in a solvent, add the solvent slowly and stir to ensure dissolution.
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» Monitoring: Monitor the reaction from outside the fume hood sash.
4.3. Workup and Purification

e Quenching: If required, cool the reaction mixture to the appropriate temperature before
slowly adding the quenching agent.

o Extraction: Perform any liquid-liquid extractions within the fume hood.

« Purification: For purification via column chromatography or recrystallization, handle all
solvents and the purified compound within the fume hood.

4.4. Waste Disposal
e Segregation: Segregate halogenated and non-halogenated waste streams.
» Labeling: All waste containers must be clearly labeled with their contents.

» Disposal: Dispose of chemical waste through your institution's environmental health and
safety (EHS) office. Do not pour waste down the drain.

Emergency Procedures
5.1. Spills
o Evacuate: Evacuate non-essential personnel from the immediate area.

e Ventilate: Ensure the area is well-ventilated, keeping the fume hood running.

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill.[5]

o Cleanup: Wearing appropriate PPE, carefully sweep the absorbent material into a
designated waste container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

o Report: Report the spill to the laboratory supervisor and EHS office.
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5.2. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[1]5]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Visual Workflow Diagrams

The following diagrams illustrate the standard workflow for handling 2-Bromo-4-fluoro-5-
methylaniline and the appropriate response to an accidental spill.
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Caption: Standard laboratory workflow for handling 2-Bromo-4-fluoro-5-methylaniline.
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Caption: Emergency response workflow for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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